Cas no 890100-74-0 ( )

  structure
  structure
Product Name: 
CAS No:890100-74-0
MF:C9H7ClN2O
MW:194.61768078804
MDL:MFCD02260495
CID:993567
PubChem ID:24723359
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 4-(2-CHLORO-3-PYRIDYL)-4-OXOBUTYRONITRILE
    • 4-(2-chloropyridin-3-yl)-4-oxobutanenitrile
    • SCHEMBL13116743
    • MFCD02260495
    • DTXSID30641804
    • AKOS006277460
    • 890100-74-0
    •  
    • MDL： MFCD02260495
    • Inchi： 1S/C9H7ClN2O/c10-9-7(3-2-6-12-9)8(13)4-1-5-11/h2-3,6H,1,4H2
    • InChI Key： JLVICPHSNYPCOT-UHFFFAOYSA-N
    • SMILES： ClC1C(=CC=CN=1)C(CCC#N)=O

Computed Properties

  • Exact Mass: 194.02500
  • Monoisotopic Mass: 194.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 53.8Ų

Experimental Properties

  • Density: 1.275
  • Boiling Point: 372.5°C at 760 mmHg
  • Flash Point: 179.1°C
  • Refractive Index: 1.548
  • PSA: 53.75000
  • LogP: 2.22148

  Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
202282-1g
4-(2-Chloro-3-pyridyl)-4-oxobutyronitrile
 890100-74-0 97%
1g
 ￡554.00 2022-03-01
Fluorochem
202282-2g
4-(2-Chloro-3-pyridyl)-4-oxobutyronitrile
 890100-74-0 97%
2g
 ￡837.00 2022-03-01
Fluorochem
202282-5g
4-(2-Chloro-3-pyridyl)-4-oxobutyronitrile
 890100-74-0 97%
5g
 ￡1702.00 2022-03-01
abcr
AB362409-1 g
4-(2-Chloro-3-pyridyl)-4-oxobutyronitrile, 97%; .
 890100-74-0 97%
1g
 €954.60 2023-04-26
abcr
AB362409-2 g
4-(2-Chloro-3-pyridyl)-4-oxobutyronitrile, 97%; .
 890100-74-0 97%
2g
 €1400.00 2023-04-26
Matrix Scientific
103540-1g
4-(2-Chloro-3-pyridyl)-4-oxobutyronitrile
 890100-74-0
1g
 $517.00 2023-09-08
Matrix Scientific
103540-2g
4-(2-Chloro-3-pyridyl)-4-oxobutyronitrile
 890100-74-0
2g
 $739.00 2023-09-08
Matrix Scientific
103540-5g
4-(2-Chloro-3-pyridyl)-4-oxobutyronitrile
 890100-74-0
5g
 $1412.00 2023-09-08
abcr
AB362409-1g
4-(2-Chloro-3-pyridyl)-4-oxobutyronitrile, 97%; .
 890100-74-0 97%
1g
 €953.10 2025-04-15
abcr
AB362409-2g
4-(2-Chloro-3-pyridyl)-4-oxobutyronitrile, 97%; .
 890100-74-0 97%
2g
 €1398.60 2025-04-15

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